lithium;2H-anthracen-2-ide

• CAS No.: 62394-19-8
• Molecular Formula: C14H9Li
• Molecular Weight: 184.2 g/mol
• IUPAC Name: lithium;2H-anthracen-2-ide
• InChI: InChI=1S/C14H9.Li/c1-2-6-12-10-14-8-4-3-7-13(14)9-11(12)5-1;/h1-3,5-10H;/q-1;+1
• InChI Key: QDURBKUOXJTBJE-UHFFFAOYSA-N
• Canonical SMILES: [Li+].C1=CC=C2C=C3C=[C-]C=CC3=CC2=C1

Description

Lithium;2H-anthracen-2-ide is an organometallic compound comprising a lithium cation paired with a deprotonated 2H-anthracene anion. This compound is part of a broader class of aromatic anionic salts used in organic synthesis, particularly as strong reducing agents. While detailed structural and thermodynamic data for this compound are scarce in the provided evidence, insights can be inferred from related compounds, such as lithium hydride (LiH), deuterated lithium hydride (DLi) , and anthracene derivatives .

Preparation Methods

The synthesis of lithium;2H-anthracen-2-ide typically involves the reaction of lithium with anthracene derivatives. One common method is the reduction of anthracene with lithium in the presence of a suitable solvent . This reaction can be carried out under inert atmosphere conditions to prevent oxidation. Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity.

Chemical Reactions Analysis

Lithium;2H-anthracen-2-ide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form anthraquinone derivatives.

Reduction: Reduction reactions can yield dihydroanthracene derivatives.

Substitution: The lithium atom can be substituted with other metal ions or organic groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Lithium;2H-anthracen-2-ide has several scientific research applications:

Chemistry: It is used in the synthesis of various organic compounds and as a reagent in organic reactions.

Biology: The compound’s photophysical properties make it useful in biological imaging and as a fluorescent probe.

Medicine: Research is ongoing into its potential use in drug delivery systems and as a therapeutic agent.

Industry: It is used in the production of organic light-emitting diodes (OLEDs) and other electronic materials.

Mechanism of Action

The mechanism by which lithium;2H-anthracen-2-ide exerts its effects involves the interaction of the lithium ion with various molecular targets. Lithium can mimic sodium in excitable tissues, affecting neurotransmitter release and uptake . The anthracene moiety can interact with biological molecules through π-π stacking and other non-covalent interactions, influencing cellular processes .

Comparison with Similar Compounds

Research Findings and Data Gaps

The provided evidence lacks direct studies on this compound. However, isotopic analysis methods (e.g., δ²H measurements in monarch butterflies ) highlight the precision required to differentiate deuterated compounds. For this compound, such techniques could quantify isotopic enrichment but remain unexplored in the context of organolithium compounds.